4,7-Dimethyl-6-(4-methylphenyl)-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-6-(4-methylphenyl)-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O3/c1-11-6-8-15(9-7-11)24-12(2)10-23-16-17(21-19(23)24)22(5)20(28)25(18(16)27)13(3)14(4)26/h6-10,13H,1-5H3
• InChI Key: DEILVMWQIZUXKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C(C)C(=O)C)C
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

4,7-Dimethyl-6-(4-methylphenyl)-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
BenchChem offers high-quality 4,7-Dimethyl-6-(4-methylphenyl)-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,7-Dimethyl-6-(4-methylphenyl)-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Mesoionic Purinone Analogs : Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, exhibit hydrolytic ring-opening reactions and undergo 1,3-dipolar cycloaddition (Coburn & Taylor, 1982).

Pharmacological Evaluation

• Imidazo[2,1-f]purine-2,4-dione Derivatives : A series of N-8-arylpiperazinylpropyl derivatives showed potential as 5-HT(1A) receptor ligands with possible anxiolytic and antidepressant activity (Zagórska et al., 2009).
• Arylpiperazinylalkyl Purine-2,4-diones and Purine-2,4,8-triones : Compounds with purine-2,4-dione nucleus generally had higher affinity values for serotoninergic and dopaminergic receptors, indicating potential antidepressant and anxiolytic properties (Zagórska et al., 2015).

Receptor Affinity and Enzymatic Activity

• Octahydro- and 6,7-Dimethoxy-Isoquinolin-2(1H)-yl-alkyl Derivatives : These compounds exhibit significant receptor and enzyme activity, with specific structures showing promise for future modification and study (Zagórska et al., 2016).

Synthesis of Derivatives and Complexes

• New Derivatives Synthesis : Synthesis of new derivatives, like 6-purineselenyl, provides structural insights essential for further research and applications in various fields (Gobouri, 2020).
• Complex Formation with Metal Ions : The formation of complexes with Sr(II), Cr(II), and Al(III) can be significant for coordination chemistry and related applications (Tekade et al., 2018).

Photochromism and Electroluminescent Properties

• Photochromism in Imidazoles : The synthesis of specific imidazole derivatives and their photochromic properties in solutions could have implications for material science and photophysics (Bai et al., 2010).
• Electroluminescent Layers Application : New low-molecular weight compounds synthesized showed potential for application in organic light-emitting devices, indicating a path for advancements in electronic display technology (Dobrikov et al., 2011).